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Compound of Interest

Compound Name: ER-464195-01
CAS No.: 859218-37-4
Cat. No.: B15279959
Get Quote
. J

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers utilizing ER-464195-01 in their experiments. The information is tailored
for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is ER-464195-01 and what is its mechanism of action?

Al: ER-464195-01 is an orally active small molecule inhibitor of the interaction between
Calreticulin (CRT) and integrin a subunits (ITGAs). By disrupting this binding, ER-464195-01
effectively suppresses leukocyte adhesion and infiltration, leading to a downregulation of
inflammatory responses. This makes it a promising therapeutic candidate for inflammatory
bowel disease (IBD).

Q2: What are the recommended storage and handling conditions for ER-464195-017

A2: ER-464195-01 hydrochloride should be stored in a dry, dark place. For short-term storage
(days to weeks), 0-4°C is recommended. For long-term storage (months to years), -20°C is
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ideal. The compound is shipped at ambient temperature and is stable for several weeks under
these conditions.[1]

Q3: How should I prepare a stock solution of ER-464195-017

A3: ER-464195-01 is soluble in DMSO, with a recommended concentration of 10 mM.[2] To
prepare a stock solution, dissolve the appropriate amount of the compound in DMSO. For
example, to make a 10 mM stock solution with the hydrochloride form (Molecular Weight:
379.03 g/mol ), you would dissolve 3.79 mg in 1 mL of DMSO.

Troubleshooting Guides

This section addresses specific issues that may arise during experiments with ER-464195-01.

In Vivo Experiments: DSS-Induced Colitis Model

Issue 1: High variability or lack of significant therapeutic effect of ER-464195-01.

o Possible Cause 1: Inconsistent DSS Administration. The severity of DSS-induced colitis can
be highly variable depending on the DSS batch, mouse strain, and housing conditions.[3][4]

[5]

o Troubleshooting:

Ensure the same batch of DSS is used for all animals in an experiment.
» Use littermate controls to minimize genetic variability.

= Monitor water consumption to ensure consistent DSS and drug intake. Some
therapeutic agents can alter fluid intake.[4]

» House mice in a specific pathogen-free (SPF) environment, as gut microbiota
significantly influences colitis development.

o Possible Cause 2: Improper Dosing or Administration of ER-464195-01. Incorrect dosage or
administration route can lead to suboptimal exposure.

o Troubleshooting:
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» Adose of 10 mg/kg/day administered orally has been shown to be effective.

» For oral gavage, ensure the compound is properly suspended or dissolved in a suitable
vehicle. Given its solubility in DMSO, a co-solvent system may be necessary for
agueous administration. Perform small-scale solubility and stability tests of your
formulation.

» Ensure accurate dosing for each animal based on its daily body weight.

» Possible Cause 3: Timing of Treatment. The therapeutic effect can vary depending on
whether ER-464195-01 is administered prophylactically or therapeutically.

o Troubleshooting:

» For prophylactic studies, start administration of ER-464195-01 before or at the same
time as DSS induction.

» For therapeutic studies, initiate treatment after the onset of clinical signs of colitis (e.qg.,
weight loss, diarrhea, rectal bleeding).

Issue 2: Unexpected Mortality in the Treatment Group.

» Possible Cause 1: Vehicle Toxicity. The vehicle used to dissolve or suspend ER-464195-01
may have toxic effects.

o Troubleshooting:

= Always include a vehicle-only control group to assess any adverse effects of the
vehicle.

» |f using DMSO, ensure the final concentration administered to the animals is well-
tolerated (typically <5-10% in the final formulation).

o Possible Cause 2: Off-Target Effects. While ER-464195-01 is designed to be specific, off-
target effects at high concentrations cannot be entirely ruled out.

o Troubleshooting:
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» Perform a dose-response study to determine the optimal therapeutic window with
minimal toxicity.

= Carefully monitor animals for any signs of toxicity beyond those expected from colitis.

In Vitro Experiments: Leukocyte Adhesion Assays

Issue 1: High background adhesion in control wells.

o Possible Cause 1: Endothelial Cell Activation. Endothelial cells may be activated due to
stress from handling, improper culture conditions, or high passage number.

o Troubleshooting:
» Use low-passage endothelial cells.
» Handle cells gently during seeding and washing steps.
» Ensure the culture medium is fresh and appropriately supplemented.

o Possible Cause 2: Leukocyte Activation. Leukocytes may become activated during isolation
or labeling.

o Troubleshooting:
» Perform leukocyte isolation and labeling on ice to minimize activation.
» Use a gentle washing procedure to remove unbound fluorescent dyes.
Issue 2: Inconsistent or no inhibition of adhesion with ER-464195-01.

e Possible Cause 1: Suboptimal Drug Concentration or Incubation Time. The concentration of
ER-464195-01 may be too low, or the pre-incubation time may be insufficient.

o Troubleshooting:

» Perform a dose-response curve to determine the 1C50 for your specific cell types and
conditions.
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» Optimize the pre-incubation time of leukocytes with ER-464195-01 before adding them

to the endothelial cell monolayer.

o Possible Cause 2: Instability of ER-464195-01 in Culture Medium. The compound may
degrade or precipitate in the aqueous environment of the cell culture medium.

o Troubleshooting:

» Prepare fresh dilutions of ER-464195-01 from a DMSO stock solution immediately
before each experiment.

» Visually inspect the medium for any signs of precipitation after adding the compound.

» |f stability is a concern, consider using a serum-free medium for the duration of the

assay.

Experimental Protocols
DSS-Induced Colitis in Mice

This protocol is a general guideline and should be adapted based on the specific mouse strain

and research question.
e Animal Model: 8-10 week old C57BL/6 mice are commonly used.
e Induction of Colitis:

o Administer 2-3% (w/v) Dextran Sulfate Sodium (DSS, molecular weight 36-50 kDa) in the
drinking water for 5-7 days.

o Provide fresh DSS solution every 2-3 days.
e ER-464195-01 Administration:

o Prepare a formulation of ER-464195-01 for oral administration (e.g., in a suitable vehicle
like 0.5% carboxymethyl cellulose).

o Administer ER-464195-01 daily by oral gavage at a dose of 10 mg/kg.
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o The control group should receive the vehicle alone.

o Monitoring Disease Activity:

o Record body weight, stool consistency, and presence of blood in the stool daily.

o Calculate a Disease Activity Index (DAI) based on these parameters (see table below).
o Endpoint Analysis:

o At the end of the experiment (typically day 7-10), euthanize the mice.

o Measure the colon length from the cecum to the anus.

o Collect colon tissue for histological analysis (H&E staining) and gene expression analysis
(qRT-PCR).

Table 1: Disease Activity Index (DAI) Scoring System

Score Weight Loss (%) Stool Consistency Rectal Bleeding

0 None Normal None

1 1-5

2 5-10 Loose Stools Fecal occult blood

3 10-15

4 >15 Diarrhea Gross rectal bleeding

Leukocyte Adhesion Assay (Static)

e Cell Culture:

o Seed human umbilical vein endothelial cells (HUVECS) in a 96-well plate and culture until
a confluent monolayer is formed.

o Activate the HUVEC monolayer with a pro-inflammatory stimulus such as TNF-a (10
ng/mL) for 4-6 hours prior to the assay.
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Leukocyte Preparation:
o Isolate primary leukocytes (e.g., neutrophils or PBMCs) from whole blood.

o Label the leukocytes with a fluorescent dye (e.g., Calcein-AM) according to the
manufacturer's protocol.

ER-464195-01 Treatment:
o Resuspend the fluorescently labeled leukocytes in assay medium.

o Pre-incubate the leukocytes with various concentrations of ER-464195-01 (or vehicle
control) for 30-60 minutes at 37°C.

Adhesion Assay:

o Remove the activation medium from the HUVEC monolayer and wash gently with assay
medium.

o Add the pre-treated leukocyte suspension to the HUVEC monolayer.
o Incubate for 30-60 minutes at 37°C to allow for adhesion.
Quantification:

o Gently wash the wells 2-3 times with pre-warmed assay medium to remove non-adherent
cells.

o Measure the fluorescence intensity in each well using a fluorescence plate reader. The
fluorescence intensity is proportional to the number of adherent leukocytes.

Quantitative Real-Time PCR (gRT-PCR) for Gene
Expression Analysis

¢ RNA Isolation:

o lIsolate total RNA from colon tissue samples using a suitable RNA extraction Kit.
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o CDNA Synthesis:

o Synthesize cDNA from the isolated RNA using a reverse transcription Kit.

e gRT-PCR:

o Perform qRT-PCR using a SYBR Green-based master mix and validated primers for the

genes of interest.

o Normalize the expression of the target genes to a stable housekeeping gene (e.qg.,

GAPDH, B-actin).

o Calculate the relative gene expression using the AACt method.

Table 2: Validated Mouse gPCR Primer Sequences

Forward Primer

Reverse Primer

Gene Reference
(5I-3I) (5I-3I)
CAGGAGGGAGAAC CCTGGAGGCCCCA

TNF-a [61[71[8]
AGAAACTCCA GTTGA
GAGACTTCCATCCA GGTCTGTTGGGAGT

IL-6 [O][10][11]
GTTGCCTT GGTATCCT
GCAACTGTTCCTGA ATCTTTTGGGGTCC

IL-1B8 [12][13][14][15]
ACTCAACT GTCAACT
TGTGGGCCACTTCA GCAACACAGGAAAG

ITGA4 [16][17][18]
ATGACA CACCTT
CTGCTTTGCCAGCC GCTCACAGGTATCT

ITGAL [19][20]
TCTCTGT GGCTATGG
TCTGGAGCTGGAGA CAGCCTCTCTTCCT

ITGAM [21][22]
TGCAG CATTCTGC
GCAAGCATGGCTTC CTTCTCATCCTTGG

CALR [23][24][25][26]
ACTTTG CCTCAT
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Signaling Pathway of ER-464195-01 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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